Cas no 338396-67-1 (3-Imino-3-(4-phenylpiperazino)propanenitrile)

• Product Name: 3-Imino-3-(4-phenylpiperazino)propanenitrile
• CAS No: 338396-67-1
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 3063910
• PubChem ID: 2763621
• Update Time: 2025-04-21

3-Imino-3-(4-phenylpiperazino)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Imino-3-(4-phenylpiperazin-1-yl)propanenitrile
• CHEMBL1580279
• SMR000170048
• MLS000325905
• HMS2293O08
• 338396-67-1
• AKOS005069999
• 2F-952
• 3-imino-3-(4-phenylpiperazino)propanenitrile
• 3-Imino-3-(4-phenylpiperazino)propanenitrile

• Inchi： 1S/C13H16N4/c14-7-6-13(15)17-10-8-16(9-11-17)12-4-2-1-3-5-12/h1-5,15H,6,8-11H2
• InChI Key： SMPYKXBCFAWGFG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCN(C(CC#N)=N)CC1

Computed Properties

• Exact Mass: 228.137496527Da
• Monoisotopic Mass: 228.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• Melting Point: 182-184°C

3-Imino-3-(4-phenylpiperazino)propanenitrile Security Information

• HazardClass：IRRITANT